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Compound of Interest

Compound Name:
2-(3-Fluorophenyl)-2-oxoacetic

acid

CAS No.: 79477-87-5

Cat. No.: B3043220

Get Quote

Executive Summary & Structural Logic
This guide provides a comprehensive technical analysis of 2-(3-Fluorophenyl)-2-oxoacetic
acid, a critical intermediate in the synthesis of fluorinated pharmaceutical bioisosteres (e.g.,

atorvastatin analogs).

Critical Identity Note: Researchers often confuse this compound with Folic Acid NHS Ester due

to database indexing errors regarding CAS 153445-05-7. Ensure your procurement

documentation references CAS 79477-87-5 for the glyoxylic acid derivative.[1]

Structural Analysis for Spectroscopic Prediction
The molecule consists of a meta-fluorinated phenyl ring attached to an

-keto acid moiety. This structure dictates three dominant spectroscopic behaviors:

NMR: The fluorine atom (
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F, spin 1/2) creates distinctive spin-spin coupling patterns (

and

) that act as a "fingerprint" for regioisomer verification (distinguishing 3-fluoro from 2- or 4-
fluoro isomers).

IR: The conjugation between the aromatic ring, the ketone, and the carboxylic acid lowers

the carbonyl stretching frequencies compared to non-conjugated analogs.

MS: The

-keto acid functionality makes the molecule prone to decarbonylation (

) and decarboxylation (

) under ionization.

Comprehensive Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Recommendation: DMSO-

is the preferred solvent. It prevents rapid exchange of the carboxylic acid proton, allowing for
the observation of the -COOH signal (usually broad) and ensures solubility of the polar acid
moiety.

H NMR Data (400 MHz, DMSO-

)
The aromatic region is complex due to

coupling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043220?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

14.20 Broad Singlet 1H -COOH

Characteristic of

-keto acids;

highly deshielded

due to anisotropy

of the adjacent

ketone.

7.85 - 7.95 Multiplet 2H Ar-H6, Ar-H2

H2 is ortho to F

and the ketone;

shows coupling

to both.

7.65 - 7.75 Multiplet 1H Ar-H5

Meta to the

ketone; exhibits

typical aromatic

coupling.

7.55 - 7.65 Multiplet 1H Ar-H4

Ortho to F;

shows strong

coupling.

C NMR Data (100 MHz, DMSO-

)
The carbon spectrum is the definitive tool for confirmation, primarily due to C-F coupling

constants (

).
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Shift (

, ppm)
Multiplicity (Hz) Assignment Analysis

186.5 Singlet (d*) < 2 Hz C=O (Ketone)

The

-keto carbon.

Deshielded by

the aromatic ring

and acid group.

164.2 Singlet - COOH (Acid)

Typical

carboxylic acid

region.

162.5 Doublet C3 (Ar-F)

Diagnostic Peak.

The large

coupling

confirms the C-F

bond.

134.8 Doublet C1 (Ipso)
Coupling through

3 bonds to F.

131.5 Doublet C5 Meta to F.

126.3 Doublet C6 Para to F.

121.8 Doublet C4 Ortho to F.

115.4 Doublet C2 Ortho to F.

*Note: The ketone carbonyl may show weak coupling (

) to the fluorine, appearing as a broadened singlet or very small doublet.

F NMR (376 MHz, DMSO-

)
Shift:
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-112.5 ppm (Multiplet).

Utility: Integration of this peak against an internal standard (e.g.,

-trifluorotoluene) provides the most accurate purity assay, bypassing moisture interference
common in

H NMR of hygroscopic acids.

B. Infrared Spectroscopy (FT-IR)
The "Double Carbonyl" signature is the primary indicator of the

-keto acid motif.

Wavenumber (

)
Vibration Mode Description

3400 - 2500 O-H Stretch

Broad, "fermi resonance"

pattern typical of carboxylic

acid dimers.

1735 - 1720 C=O Stretch (Acid)
The higher frequency carbonyl

band.

1690 - 1675 C=O Stretch (Ketone)

Conjugated with the phenyl

ring, shifting it to a lower

frequency.

1590, 1485 C=C Aromatic
Skeletal vibrations of the

benzene ring.

1280 - 1200 C-F Stretch
Strong band, often overlapping

with C-O stretches.

C. Mass Spectrometry (ESI-MS)
Ionization Mode: Negative Mode (ESI-) is preferred for carboxylic acids.

Molecular Ion (
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): m/z 167.0

Fragmentation Pattern:

Decarboxylation: Loss of

(44 Da)

m/z 123 (3-fluorobenzoyl anion).

Decarbonylation: Further loss of CO (28 Da)

m/z 95 (3-fluorophenyl anion).

Experimental Protocols & Workflow
Synthesis & Purification Logic
The highest purity spectroscopic samples are typically derived from the oxidation of 3-

fluoroacetophenone. The following workflow highlights the critical purification steps to remove

paramagnetic impurities (Se/Mn) that broaden NMR signals.
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Start: 3-Fluoroacetophenone

Reflux (2-4 hrs)
Monitoring: TLC/HPLC

Oxidation Reagent
(SeO2 in Pyridine OR KMnO4/NaOH)

Filtration (Remove Se/Mn solids)
Acidification (HCl to pH 2)

Conversion >98%

Extraction (EtOAc)
+ Brine Wash

Recrystallization
(Toluene/Hexane or Water)

Dry & Concentrate

Pure 2-(3-Fluorophenyl)-2-oxoacetic acid
(White Crystalline Solid)

Click to download full resolution via product page

Figure 1: Purification workflow emphasizing the removal of metal oxidants prior to

spectroscopic analysis.
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MS Fragmentation Pathway
Understanding the fragmentation is vital for validating LC-MS data in pharmacokinetic studies.

Molecular Ion [M-H]-
m/z 167

Fragment A
[3-F-Ph-CO]-

m/z 123

- CO2 (44 Da)

Fragment B
[3-F-Ph]-
m/z 95

- CO (28 Da)

Click to download full resolution via product page

Figure 2: ESI(-) Fragmentation pathway showing sequential loss of Carbon Dioxide and

Carbon Monoxide.

Quality Control & Impurity Profiling
When sourcing or synthesizing this compound, three specific impurities commonly interfere

with spectroscopic data.

3-Fluorobenzoic Acid (Over-oxidation impurity)
Origin: Oxidative cleavage of the C-C bond between the ketone and the aromatic ring.

Detection:

NMR: Check for a doublet of triplets at

7.4-7.5 ppm that does not match the glyoxylic pattern.

HPLC: Elutes after the glyoxylic acid on C18 columns due to loss of the polar ketone

group.

3-Fluoroacetophenone (Starting Material)
Origin: Incomplete reaction.
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Detection:

NMR: Look for the methyl ketone singlet at

2.5 ppm.

IR: Absence of the broad -COOH dimer stretch.

Inorganic Residues (Se/Mn)
Impact: Paramagnetic broadening of NMR lines.

Remediation: If aromatic peaks appear as broad mounds rather than sharp multiplets,

perform a metal scavenging step (e.g., thiol-silica or repeated acid/base extraction).
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CAS Registry Data: Chemical Abstracts Service. CAS 79477-87-5.[1][2] American Chemical

Society. (Verified for 3-fluorophenylglyoxylic acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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